Cas no 64821-03-0 (2-(Butylsulfanyl)ethyl ethyl benzylphosphonate)
64821-03-0 structure
Product Name:2-(Butylsulfanyl)ethyl ethyl benzylphosphonate
CAS No:64821-03-0
MF:C15H25O3PS
MW:316.395964384079
CID:2792856
PubChem ID:71371250
Update Time:2025-04-21
2-(Butylsulfanyl)ethyl ethyl benzylphosphonate Chemical and Physical Properties
Names and Identifiers
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- DTXSID20794191
- 64821-03-0
- 2-(BUTYLSULFANYL)ETHYL ETHYL BENZYLPHOSPHONATE
- 2-(Butylsulfanyl)ethyl ethyl benzylphosphonate
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- Inchi： 1S/C15H25O3PS/c1-3-5-12-20-13-11-18-19(16,17-4-2)14-15-9-7-6-8-10-15/h6-10H,3-5,11-14H2,1-2H3
- InChI Key： GEBUDGXHMLPEEX-UHFFFAOYSA-N
- SMILES： S(CCOP(CC1C=CC=CC=1)(=O)OCC)CCCC
Computed Properties
- Exact Mass: 316.12620283Da
- Monoisotopic Mass: 316.12620283Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 60.8Ų
2-(Butylsulfanyl)ethyl ethyl benzylphosphonate Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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